1-Butyl-3-methylimidazolium thiocyanate
Overview
Description
1-Butyl-3-methylimidazolium thiocyanate ([BMIM][SCN]) is an ionic liquid that can be used as an alternative to conventional entrainers in the extractive distillation of cyclohexane and benzene . It can also be used in polyethylene oxide-sodium perchlorate electrolyte to increase its ionic conductivity at room temperature .
Synthesis Analysis
The synthesis of [BMIM][SCN] involves the use of FTIR, 1H-NMR, and C-NMR for molecular confirmation . Further, thermal, conductivity, moisture content, viscosity, and solubility analyses of [BMIM][SCN] were carried out .Molecular Structure Analysis
The molecular structure of [BMIM][SCN] was analyzed using Fourier transform infrared (FTIR) spectroscopy .Chemical Reactions Analysis
[BMIM][SCN] has been presented for extractive desulfurization of liquid fuel . The effects of time, temperature, sulfur compounds, ultrasonication, and recycling of [BMIM][SCN] on the removal of dibenzothiophene from liquid fuel were also investigated .Physical And Chemical Properties Analysis
The physical and chemical properties of [BMIM][SCN] include density, viscosity, refractive index, heat capacity, heat of dilution, ionic conductivity, and electrochemical stability .Scientific Research Applications
Extractive Desulfurization of Liquid Fuels
1-Butyl-3-methylimidazolium thiocyanate: ([BMIM][SCN]) has been extensively studied for its application in the extractive desulfurization of liquid fuels . This process is crucial for reducing sulfur content in fuels to meet environmental regulations and prevent air pollution. [BMIM][SCN] has shown effectiveness in removing dibenzothiophene from liquid fuels, achieving up to 86.5% removal under mild conditions. Its ability to be reused multiple times without significant loss of activity makes it a promising extractant in this field.
Energy Storage Applications
In the realm of energy storage, [BMIM][SCN] serves as an innovative material for enhancing ionic conductivity in polyethylene oxide-sodium perchlorate electrolytes . This application is particularly relevant for the development of high-performance batteries and supercapacitors, contributing to the advancement of energy storage technologies.
Materials Science
The unique properties of [BMIM][SCN] find applications in materials science, particularly as an alternative to conventional entrainers in the extractive distillation of cyclohexane and benzene . This application highlights the role of [BMIM][SCN] in improving the efficiency of separation processes in chemical manufacturing.
Chemical Synthesis
[BMIM][SCN] is utilized in chemical synthesis as a solvent that can facilitate various reactions . Its ionic nature and solvent properties enable it to dissolve a wide range of substances, making it a versatile tool for synthesizing new compounds and materials.
Analytical Chemistry
In analytical chemistry, [BMIM][SCN] is employed for its ability to extract and purify compounds . Its high solubility for certain salts and its stability under analytical conditions make it a valuable solvent for sample preparation and analysis.
Environmental Science
The application of [BMIM][SCN] in environmental science is evident in its use for pollution control technologies . Its role in extractive desulfurization contributes to the production of cleaner fuels, thereby reducing the environmental impact of fuel combustion.
Pharmaceutical Industry
[BMIM][SCN] has been indicated as an effective solvent for the extraction of bioactive compounds from plants, which can have potential applications in the pharmaceutical industry . This underscores its importance in the development of new drugs and therapeutic agents.
Mechanism of Action
Target of Action
The primary target of 1-Butyl-3-methylimidazolium thiocyanate ([BMIM][SCN]) is the desulfurization of liquid fuels . It has been used as an alternative to conventional entrainers in the extractive distillation of cyclohexane and benzene . Additionally, it has been used in polyethylene oxide-sodium perchlorate electrolyte to increase its ionic conductivity .
Mode of Action
The compound interacts with its targets through a process known as extractive desulfurization . The effects of time, temperature, sulfur compounds, ultrasonication, and recycling of [BMIM]SCN on the removal of dibenzothiophene from liquid fuel have been investigated .
Biochemical Pathways
The biochemical pathways affected by [BMIM][SCN] primarily involve the removal of sulfur compounds from liquid fuels . This process is crucial in reducing the sulfur content in fuels, which can lead to the formation of SOx compounds that pollute the air and cause acid rain .
Result of Action
The result of [BMIM][SCN]'s action is the effective desulfurization of liquid fuels . In extractive desulfurization, the removal of dibenzothiophene in n-dodecane was 86.5% for a mass ratio of 1:1 in 30 min at 30 °C under mild process conditions . [BMIM][SCN] could be reused five times without a significant decrease in activity .
Action Environment
The action of [BMIM][SCN] can be influenced by environmental factors such as temperature and time . For instance, the removal efficiency of dibenzothiophene increases with time and temperature . Furthermore, the thermal stability of [BMIM][SCN] is crucial for its application in processes that require elevated temperatures .
Safety and Hazards
Future Directions
[BMIM][SCN] can be used for energy applications, such as in the fabrication of lithium-ion batteries . It shows a higher degree of solubility of lithium salts such as lithium perchlorate (LiClO4) and N-lithiotrifluoromethanesulfonimide (LiTFSI) when compared to other room temperature ionic liquids due to the presence of polarizable anion (-SCN) .
properties
IUPAC Name |
1-butyl-3-methylimidazol-3-ium;thiocyanate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N2.CHNS/c1-3-4-5-10-7-6-9(2)8-10;2-1-3/h6-8H,3-5H2,1-2H3;3H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIXHYMZEOJSYQH-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=C[N+](=C1)C.C(#N)[S-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9047914 |
Source
|
| Record name | 1-Butyl-3-methylimidazolium thiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9047914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butyl-3-methylimidazolium thiocyanate | |
CAS RN |
344790-87-0 |
Source
|
| Record name | 1-Butyl-3-methylimidazolium thiocyanate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=344790-87-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Butyl-3-methylimidazolium thiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9047914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Butyl-3-methylimidazolium Thiocyanate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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